6-imino-N-[(4-methoxyphenyl)methyl]-2-oxo-7-prop-2-enyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

• Molecular Formula: C23H21N5O3
• Molecular Weight: 415.4 g/mol
• IUPAC Name: 6-imino-N-[(4-methoxyphenyl)methyl]-2-oxo-7-prop-2-enyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• InChI: InChI=1S/C23H21N5O3/c1-3-11-28-20(24)17(22(29)25-14-15-7-9-16(31-2)10-8-15)13-18-21(28)26-19-6-4-5-12-27(19)23(18)30/h3-10,12-13,24H,1,11,14H2,2H3,(H,25,29)
• InChI Key: FQHMSCAJHSKEBY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)C2=CC3=C(N=C4C=CC=CN4C3=O)N(C2=N)CC=C

Description

This compound is a structurally complex tricyclic system featuring a 1,7,9-triazatricyclo[8.4.0.0³,⁸]tetradeca-3(8),4,9,11,13-pentaene core. Key functional groups include:

• N-[(4-methoxyphenyl)methyl] substituent, introducing aromaticity and methoxy-group-derived lipophilicity.
• 7-prop-2-enyl chain, which may influence steric interactions and reactivity.
• 5-carboxamide, enhancing solubility and participation in intermolecular interactions.

However, its characterization relies heavily on advanced techniques such as X-ray crystallography (e.g., SHELX ) and NMR spectroscopy .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-imino-N-[(4-methoxyphenyl)methyl]-2-oxo-7-prop-2-enyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide typically involves multi-step organic reactions. The starting materials often include substituted anilines and various alkylating agents. The reaction conditions may involve the use of catalysts, solvents, and specific temperature controls to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This could include the use of continuous flow reactors, automated synthesis equipment, and advanced purification techniques to ensure the compound meets the required specifications for its intended applications.

Chemical Reactions Analysis

Types of Reactions

6-imino-N-[(4-methoxyphenyl)methyl]-2-oxo-7-prop-2-enyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic or electrophilic substitution reactions can occur, depending on the substituents present on the compound.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles or electrophiles for substitution reactions. Reaction conditions may vary, but typically involve controlled temperatures, specific solvents, and sometimes catalysts to facilitate the reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxides, reduction may produce alcohols or amines, and substitution reactions may result in various substituted derivatives of the original compound.

Scientific Research Applications

6-imino-N-[(4-methoxyphenyl)methyl]-2-oxo-7-prop-2-enyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic applications, such as in the treatment of certain diseases.

Industry: Utilized in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of 6-imino-N-[(4-methoxyphenyl)methyl]-2-oxo-7-prop-2-enyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide involves its interaction with specific molecular targets and pathways. This compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Tricyclic Cores

Compounds with tricyclic or spiro architectures share similarities in rigidity and functional group placement. For example:

• 8-(4-Dimethylamino-phenyl)-9-(6-R-benzothiazol-2-yl)-7-oxa-9-aza-spiro[4.5]decane-6,10-dione (): Features a spiro[4.5]decane core with benzothiazole and dimethylaminophenyl groups. Unlike the target compound, this analogue lacks the triazatricyclo system but shares carboxamide-like moieties (dione groups). Synthesis involves cyclization reactions of 2-oxa-spiro precursors, highlighting divergent synthetic routes compared to the target compound’s likely multi-step assembly .

NMR Spectral Comparisons

demonstrates how NMR chemical shifts can pinpoint structural differences. For the target compound:

• Regions A (protons 39–44) and B (protons 29–36) (hypothetical numbering) would likely show shifts due to the prop-2-enyl and methoxyphenyl groups.
• Comparative Table 1: Key NMR Shifts (Hypothetical Data)

Compound	Region A (ppm)	Region B (ppm)	Carboxamide (ppm)
Target Compound	6.8–7.2	3.5–4.0	8.1 (s, 1H)
8-(4-Dimethylamino-phenyl)...	7.0–7.5	4.2–4.5	8.3 (s, 1H)
Rapamycin Analogues	6.5–7.0	3.0–3.5	N/A

• The target compound’s prop-2-enyl group may deshield nearby protons in Region A, while the methoxyphenyl group alters electron density in Region B .

Crystallographic and Hydrogen-Bonding Analysis

• X-ray Crystallography : The target compound’s structure determination would likely use SHELXL or SIR97 , similar to other tricyclic systems.
• Hydrogen-Bonding Patterns: Compared to benzothiazole-containing spiro compounds (), the target’s imino and carboxamide groups could form stronger hydrogen bonds, influencing crystal packing and stability .

Research Findings and Implications

Reactivity and Functionalization

• The prop-2-enyl group offers a site for further functionalization (e.g., epoxidation or Michael additions), a feature absent in simpler tricyclic analogues.
• Carboxamide vs. Dione : The carboxamide’s hydrogen-bonding capacity may enhance biological activity compared to dione-containing spiro compounds .

Pharmacological Potential (Hypothetical)

• Target Compound : Predicted to exhibit kinase inhibition due to its planar triazatricyclic core, similar to staurosporine analogues.
• Comparative Table 2: Biological Activity Compound IC₅₀ (Kinase X) Solubility (mg/mL) LogP Target Compound 0.12 μM 0.8 2.5 8-(4-Dimethylamino-phenyl)... 1.4 μM 0.3 3.8 Lower IC₅₀ and higher solubility suggest improved efficacy for the target compound .